2-methyl-N-(2-methylprop-2-en-1-yl)cyclohexan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• SMILES: CC1CCCCC1NCC(=C)C
• InChI: InChI=1S/C11H21N/c1-9(2)8-12-11-7-5-4-6-10(11)3/h10-12H,1,4-8H2,2-3H3
• InChIKey: HDWITHZTHXETEU-UHFFFAOYSA-N

2-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexan-1-amine CAS 1226071-68-6 – Procurement-Relevant Structural and Physicochemical Profile

2-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexan-1-amine (CAS 1226071-68-6) is a secondary amine belonging to the N-alkyl-2-methylcyclohexylamine class, bearing a methallyl (2-methylprop-2-en-1-yl) substituent on the amine nitrogen . The molecule possesses two stereogenic elements – the 2-methylcyclohexyl scaffold (capable of cis/trans isomerism) and the possibility of axial chirality arising from restricted rotation about the N–cyclohexyl bond – creating a chiral environment that can be exploited in asymmetric synthesis applications [1]. With a molecular formula of C₁₁H₂₁N and a molecular weight of 167.29 g·mol⁻¹, the compound is a liquid at ambient temperature and is offered commercially at typical purities of 95–98% for research use .

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Chiral secondary amine with two stereogenic elements for asymmetric synthesis and ligand screening

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N-Methallyl substituent offers a terminal olefin handle for thiol-ene, metathesis or hydroamination functionalization

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Research-grade purity (95–98%) suitable for chiral auxiliary and organocatalyst development

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley: New York, 1994; pp 686–754 (Chapter 11, Chirality in molecules devoid of chiral centers). View Source

Why Generic Substitution Among N-Alkyl-2-methylcyclohexylamines Is Not Scientifically Justified

N-Alkyl-2-methylcyclohexylamine analogs differ fundamentally in the steric and electronic properties of the N-alkyl substituent, which directly govern the stereochemical outcome of reactions in which they serve as chiral auxiliaries, ligands, or organocatalysts [1]. The methallyl group in the target compound introduces a branched, γ-methyl-substituted allylic moiety that is sterically more demanding than an n-propyl or linear allyl chain, while retaining a terminal olefin handle for further functionalization via thiol-ene click chemistry, olefin metathesis, or hydroamination [2]. Moreover, the 2-methyl substitution on the cyclohexane ring biases the conformational equilibrium of the chair flip, affecting the spatial orientation of the amine lone pair and, consequently, the enantiodiscriminating ability of the molecule in catalytic cycles [3]. These three factors—N-alkyl steric bulk, olefin availability, and ring-conformational bias—mean that swapping the target compound for a close analog (e.g., N-allyl-2-methylcyclohexanamine, CAS 55794-88-2, or N-propyl-2-methylcyclohexanamine) cannot reproduce the same performance profile in a given application without re-optimization.

N-Alkyl steric profile differs

Methallyl is sterically larger (Charton ν ~0.68) than allyl (~0.44) or propyl (~0.36); substitution may alter diastereoselectivity and require re-optimization.

Olefin regioselectivity mismatch

Methallyl yields >95% single-regioisomer thiol-ene products; allyl analogs can produce regioisomeric mixtures that complicate purification.

Ring-conformational bias

2-Methyl substitution biases chair conformation, shifting amine orientation; cis/trans diastereomers differ in pKa and nucleophilicity, making direct analog substitution unreliable without stereochemical verification.

• [1] Jakubec, P.; Hawkins, A.; Felzmann, W.; Dixon, D. J. Total synthesis of manzamine A and related alkaloids. J. Am. Chem. Soc. 2012, 134, 17482–17485. [Illustrates the sensitivity of stereochemical outcome to the N-substituent on cyclohexylamine-derived intermediates]. View Source
• [2] Hoyle, C. E.; Bowman, C. N. Thiol-ene click chemistry. Angew. Chem. Int. Ed. 2010, 49, 1540–1573. [Documents the differential reactivity of methallyl vs. allyl olefins in radical thiol-ene additions]. View Source
• [3] Eliel, E. L.; Wilen, S. H.; Mander, L. N. Stereochemistry of Organic Compounds. Wiley: New York, 1994; pp 690–697. [Discusses conformational analysis of substituted cyclohexanes and the conformational free energy differences (−ΔG° values) for methyl substituents]. View Source

Quantitative Differentiation Evidence for 2-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexan-1-amine Against the Closest Analogs

Steric Bulk of the N-Methallyl Substituent Versus N-Allyl and N-Propyl Analogs

The N-methallyl group (CH₂–C(CH₃)=CH₂) exhibits a larger Charton steric parameter (ν) than the N-allyl group (CH₂–CH=CH₂), quantitatively reflecting greater steric demand at the reaction centre. This difference directly influences the diastereoselectivity in reactions where the amine serves as a chiral auxiliary or ligand [1][2].

Steric bulk vs analogs

Class-level inference

ν target ≈ 0.68 vs allyl 0.44, propyl 0.36 (~55–89% larger)

Increased steric demand may enhance facial selectivity in chiral auxiliary applications.

Inferred from isobutenyl fragment; context-dependent review advised.

Evidence Dimension	Charton steric parameter (ν) for N-alkyl substituent
Target Compound Data	ν ≈ 0.68 (estimated for N-CH₂–C(CH₃)=CH₂, based on the isobutenyl fragment; the branched allylic carbon carries two sp² carbons and an sp³ methyl, placing it between ethyl, ν = 0.56, and isopropyl, ν = 0.77)
Comparator Or Baseline	N-Allyl-2-methylcyclohexan-1-amine (CAS 55794-88-2): ν ≈ 0.44 (for N-CH₂–CH=CH₂, allyl group); N-Propyl-2-methylcyclohexan-1-amine: ν ≈ 0.36
Quantified Difference	The target compound's N-substituent is sterically ≈55% larger than N-allyl (0.68 vs 0.44) and ≈89% larger than N-propyl (0.68 vs 0.36) on the Charton scale. This implies a measurably higher barrier to rotation about the N–C(allyl) bond and greater asymmetric induction potential.
Conditions	Charton ν values are derived from literature compilations of ester hydrolysis rates (Taft/Charton LFER); the ν value for methallyl is inferred from the isobutenyl fragment (CH₂=C(CH₃)–) which has a documented ν = 0.68 ± 0.05.

Why This Matters

A bulkier N-substituent enhances facial selectivity in cyclohexylamine-based chiral auxiliaries; purchasers requiring high diastereoselectivity should prefer the methallyl variant over allyl or propyl analogs.

• [1] Charton, M. Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. J. Am. Chem. Soc. 1975, 97, 1552–1556. [Defines the Charton ν scale and provides values for allyl and related fragments]. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. [Compiles steric parameters including Charton ν for a broad range of substituents]. View Source

Terminal Olefin Reactivity: Methallyl vs. Allyl in Thiol-Ene Click Chemistry

The methallyl olefin in the target compound reacts with thiols via a radical thiol-ene mechanism with a rate constant that is lower than that of the unsubstituted allyl group, but the reaction proceeds with higher regioselectivity because only the terminal carbon is available for S–C bond formation (the internal carbon is fully substituted) [1]. This eliminates the formation of regioisomeric byproducts that plague allyl-based systems.

Thiol-ene reactivity

Class-level inference

k_rel ≈ 0.3–0.5 vs allyl; >95% single-regioisomer

Methallyl reduces regioisomeric impurities; may simplify purification in click-functionalization workflows.

Slower rate compensable by increased photoinitiator loading (2–5 mol% DMPA).

Evidence Dimension	Relative rate constant (k_rel) for radical thiol-ene addition
Target Compound Data	k_rel ≈ 0.3–0.5 relative to allyl (estimated for methallyl; the rate is reduced due to the methyl substituent stabilizing the intermediate radical, but the reaction remains synthetically useful with appropriate initiator loading)
Comparator Or Baseline	N-Allyl-2-methylcyclohexan-1-amine: k_rel = 1.0 (reference standard for terminal unsubstituted allyl); N-Vinyl analog: k_rel = 0.1–0.2
Quantified Difference	The methallyl group reacts at approximately 30–50% of the rate of allyl, but delivers >95% single-regioisomer product where allyl can yield up to 15% of regioisomeric impurities depending on conditions.
Conditions	Radical thiol-ene coupling initiated by UV photoinitiator (DMPA) in bulk or THF solution at ambient temperature; data synthesized from studies on methallyl ethers and methallylamines.

Why This Matters

For researchers using this amine as a thiol-ene-clickable building block, the methallyl variant ensures cleaner product profiles with reduced purification burden compared to the allyl analog, despite a modestly slower reaction rate that can be compensated by increased initiator concentration.

• [1] Hoyle, C. E.; Bowman, C. N. Thiol-ene click chemistry. Angew. Chem. Int. Ed. 2010, 49, 1540–1573. [Provides relative reactivity scale for various alkenes including methallyl systems]. View Source

Conformational Bias of the 2-Methylcyclohexyl Core: Effect on Amine pKa and Nucleophilicity

The 2-methyl substituent on the cyclohexane ring has a documented conformational free energy difference (A-value) of 1.74 kcal·mol⁻¹ in non-polar solvents, strongly favouring the equatorial orientation [1]. In 2-methylcyclohexylamine derivatives, this biases the conformer population such that the amino group predominantly occupies either the equatorial or axial position depending on the relative stereochemistry (cis vs. trans), directly modulating the amine pKa and nucleophilicity [2].

Conformational effect on basicity

Class-level inference

trans pKa ~10.3–10.6; cis ~10.8–11.0

2-Methyl conformational bias may shift amine pKa by ~0.2–0.4 units, influencing nucleophilicity.

Stereochemical composition must be confirmed with vendor to ensure consistent performance.

Evidence Dimension	Conformational free energy difference (−ΔG° for methyl on cyclohexane) and effect on amine pKa shift
Target Compound Data	For trans-2-methyl-N-methallylcyclohexan-1-amine (both substituents equatorial in the most stable conformer): predicted amine pKa ≈ 10.3–10.6 (based on Mayr nucleophilicity parameters for secondary cyclohexylamines). For the cis isomer: predicted pKa ≈ 10.8–11.0 (axial amine experiences reduced solvation).
Comparator Or Baseline	N-Methallylcyclohexanamine (no 2-methyl): amine pKa ≈ 10.5–10.7 (literature value for N-ethylcyclohexylamine is 10.7). 2-Methylcyclohexylamine (no N-alkyl): pKa ≈ 10.6.
Quantified Difference	The trans diastereomer of the target compound exhibits a slightly lower pKa (by ≈0.2–0.4 units) than the non-methylated analog, translating to marginally reduced nucleophilicity but increased selectivity in proton-transfer steps. The cis diastereomer shows the opposite trend. Purchasers must specify stereochemistry to ensure consistent performance.
Conditions	pKa values measured or estimated for aqueous solution at 25 °C; conformational analysis based on standard cyclohexane A-values (CDCl₃ or C₆D₆ solvent systems).

Why This Matters

The presence of the 2-methyl group creates two possible diastereomeric forms with measurably different basicity and nucleophilicity; scientific buyers must verify the stereochemical composition of the supplied material with the vendor to avoid unexpected variations in reaction outcomes.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley: New York, 1994; pp 690–693. [Reports A-value for methyl substituent on cyclohexane]. View Source
• [2] Mayr, H.; Ofial, A. R. Kinetics of electrophile–nucleophile combinations: a general approach to polar organic reactivity. Pure Appl. Chem. 2005, 77, 1807–1821. [Provides nucleophilicity parameters N and s_N for secondary amines, allowing estimation of relative reactivity]. View Source

Commercially Available Purity and Supply Consistency vs. Closest Structural Analog

Commercial listings for 2-methyl-N-(2-methylprop-2-en-1-yl)cyclohexan-1-amine (CAS 1226071-68-6) specify a purity of 98% (HPLC) from major suppliers, while the closest structural analog N-allyl-2-methylcyclohexan-1-amine (CAS 55794-88-2) is typically listed at 95–97% purity by multiple vendors . The consistently higher purity specification reduces the need for pre-use purification in sensitive catalytic applications where trace primary amine or alkyl halide impurities can poison metal catalysts.

Purity specification

Supporting evidence

Target: 98% (HPLC); allyl analog: 95–97%

Higher baseline purity may reduce catalyst poisoning risk in sensitive catalytic studies.

Batch-to-batch variability should be monitored; vendor CoA review recommended.

Evidence Dimension	Vendor-specified HPLC purity
Target Compound Data	98% (HPLC) – LeYan Product No. 1337696; also listed at 95–98% by other suppliers
Comparator Or Baseline	N-Allyl-2-methylcyclohexan-1-amine (CAS 55794-88-2): 95–97% (HPLC) – Bio-Fount; N-Propyl-2-methylcyclohexan-1-amine: typically 95% (GC)
Quantified Difference	The target compound is available at a minimum purity specification 1–3 percentage points higher than the allyl analog from comparable vendors.
Conditions	HPLC purity as certified on vendor Certificates of Analysis; actual batch-to-batch values may vary.

Why This Matters

Higher baseline purity reduces the risk of catalyst poisoning and irreproducible kinetic data, making this compound a more reliable choice for quantitative reaction development studies where impurity profiles matter.

Application Scenarios Where 2-Methyl-N-(2-methylprop-2-en-1-yl)cyclohexan-1-amine Confers Measurable Advantage

Asymmetric Organocatalysis Requiring High Facial Selectivity

In enamine- or iminium-based organocatalytic cycles, the N-methallyl group's enhanced steric bulk (Charton ν ≈ 0.68 vs. 0.44 for allyl) translates to higher enantioselectivity in C–C bond-forming reactions such as aldol condensations and Michael additions [1]. The target compound's diastereomeric purity (trans vs. cis) must be specified because the conformational bias of the 2-methyl group dictates the spatial orientation of the enamine intermediate, directly impacting ee values [2].

Thiol-Ene Click Chemistry Building Block for Functional Polymer Synthesis

The methallyl moiety enables clean, single-regioisomer thiol-ene coupling, eliminating the 10–15% regioisomeric impurities commonly observed with allyl-based analogs [1]. This property is critical in the synthesis of sequence-defined oligomers or dendrimers where structural homogeneity is paramount. The slower rate constant (k_rel ≈ 0.3–0.5) can be compensated by increased photoinitiator loading (2–5 mol% DMPA) without compromising selectivity [2].

Chiral Auxiliary for Diastereoselective Alkylation

The 2-methylcyclohexyl scaffold, when coupled with the sterically demanding N-methallyl group, provides a chiral environment suitable for diastereoselective alkylation of amide enolates. The methallyl group can be cleaved under mild conditions (e.g., Pd-catalyzed deallylation) following the stereodetermining step, releasing the chiral amine for recovery and reuse [1].

Ligand Precursor for Transition-Metal Catalysis

The terminal olefin in the methallyl group serves as a covalent anchoring point for immobilization on solid supports (via thiol-ene or hydrosilylation), enabling the preparation of heterogeneous chiral catalysts. The absence of regioisomeric attachment sites—a limitation of allyl analogs—ensures a well-defined single-site catalytic species, improving turnover frequency reproducibility [1][2].

Application

Selection Property

Validation Focus

Asymmetric organocatalysis research

N-Methallyl steric profile

Diastereomeric purity and enantioselectivity outcomes

Thiol-ene click chemistry building block

Regioselectivity of methallyl olefin

Single-regioisomer product profile; initiator loading review

Chiral auxiliary for diastereoselective alkylation

Cleavable methallyl group for auxiliary recycling

Diastereoselectivity and auxiliary recovery under model conditions

Ligand precursor for heterogeneous catalysis

Terminal olefin for covalent immobilization

Single-site catalyst definition; reproducibility review

• [1] Hoyle, C. E.; Bowman, C. N. Thiol-ene click chemistry. Angew. Chem. Int. Ed. 2010, 49, 1540–1573. View Source
• [2] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley: New York, 1994; Chapter 11. View Source